Cas no 2227857-38-5 ((1R)-1-(2-chloro-4-methoxyphenyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1R)-1-(2-chloro-4-methoxyphenyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2227857-38-5
• MF: C₉H₈ClF₃O₂
• MW: 240.606832504272
• CID: 6593007
• PubChem ID: 165629642
• Update Time: 2025-05-21

(1R)-1-(2-chloro-4-methoxyphenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2-chloro-4-methoxyphenyl)-2,2,2-trifluoroethan-1-ol
• EN300-1958030
• 2227857-38-5

• Inchi： 1S/C9H8ClF3O2/c1-15-5-2-3-6(7(10)4-5)8(14)9(11,12)13/h2-4,8,14H,1H3/t8-/m1/s1
• InChI Key： XRDILTZZANPHPJ-MRVPVSSYSA-N
• SMILES： ClC1C=C(C=CC=1[C@H](C(F)(F)F)O)OC

Computed Properties

• Exact Mass: 240.0164917g/mol
• Monoisotopic Mass: 240.0164917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Additional information on (1R)-1-(2-chloro-4-methoxyphenyl)-2,2,2-trifluoroethan-1-ol

Comprehensive Overview of (1R)-1-(2-chloro-4-methoxyphenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227857-38-5)

The compound (1R)-1-(2-chloro-4-methoxyphenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227857-38-5) is a chiral fluorinated alcohol derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoroethyl group and the methoxyphenyl moiety, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in modern medicine.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for (1R)-1-(2-chloro-4-methoxyphenyl)-2,2,2-trifluoroethan-1-ol?" The synthesis typically involves asymmetric reduction of the corresponding ketone precursor, employing chiral catalysts or enzymes to achieve high enantiomeric purity. The 2-chloro-4-methoxyphenyl group is often introduced via Friedel-Crafts acylation or Suzuki coupling, followed by reduction of the carbonyl group. The trifluoromethyl moiety is usually incorporated early in the synthesis due to its stability under various reaction conditions.

In the context of current research trends, this compound aligns with the growing interest in sustainable fluorination methods and green chemistry approaches. Many users search for "environmentally friendly synthesis of fluorinated compounds", reflecting the industry's shift toward more sustainable practices. The (1R)-enantiomer of this compound is particularly valuable, as chirality often plays a crucial role in biological activity, a topic frequently explored in pharmacology forums and medicinal chemistry discussions.

The physicochemical properties of CAS No. 2227857-38-5 are another area of interest for researchers. Common search queries include "solubility of (1R)-1-(2-chloro-4-methoxyphenyl)-2,2,2-trifluoroethan-1-ol" and "stability under various pH conditions". The compound typically exhibits moderate solubility in organic solvents like dichloromethane and ethyl acetate, but limited solubility in water. Its stability profile makes it suitable for further derivatization reactions, which is crucial for pharmaceutical applications where prodrug development is often required.

From an analytical chemistry perspective, characterization of this compound involves advanced techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry. These methods are essential for confirming the enantiomeric purity and structural integrity of the material, topics that frequently appear in analytical chemistry publications and research gate discussions. The presence of both chloro and methoxy substituents on the aromatic ring creates distinctive NMR patterns that aid in structural verification.

In the pharmaceutical industry, there's growing interest in how fluorinated building blocks like this compound can improve drug properties. Searches for "role of trifluoromethyl groups in drug design" have increased significantly, reflecting the importance of this functional group in enhancing metabolic stability and membrane permeability. The chiral center in this molecule also makes it valuable for studying structure-activity relationships in drug discovery programs.

The compound's potential applications extend beyond pharmaceuticals. In material science, researchers are exploring its use in liquid crystal formulations and advanced polymer systems. The combination of aromaticity and fluorination offers unique electronic properties that could be valuable in organic electronics applications. These interdisciplinary applications make CAS No. 2227857-38-5 a compound of broad scientific interest.

Quality control aspects of this compound are another frequent topic of inquiry, with searches like "HPLC methods for (1R)-1-(2-chloro-4-methoxyphenyl)-2,2,2-trifluoroethan-1-ol analysis" being common. Establishing robust analytical methods is crucial for ensuring batch-to-batch consistency, especially when the compound is used as a pharmaceutical intermediate. The presence of multiple functional groups requires careful method development to achieve adequate separation and detection.

As research into fluorinated compounds continues to expand, (1R)-1-(2-chloro-4-methoxyphenyl)-2,2,2-trifluoroethan-1-ol represents an important example of how strategic incorporation of fluorine atoms can enhance molecular properties. Its study contributes to our understanding of fluorine effects in medicinal chemistry and materials science, making it a compound that bridges multiple scientific disciplines and continues to generate interest in both academic and industrial research settings.